Cas no 1542754-28-8 (7-​Benzothiazolemethana​mine)

• Product Name: 7-​Benzothiazolemethana​mine
• CAS No: 1542754-28-8
• MF: C₈H₈N₂S
• MW: 164.227519989014
• MDL: MFCD22394762
• CID: 2094662
• PubChem ID: 82596658
• Update Time: 2025-04-21

7-​Benzothiazolemethana​mine Chemical and Physical Properties

Names and Identifiers

• 7-?Benzothiazolemethana?mine
• 7-​Benzothiazolemethana​mine
• benzo[d]thiazol-7-ylmethanamine
• 1542754-28-8
• G75952
• SCHEMBL25847120

• MDL： MFCD22394762
• Inchi： 1S/C8H8N2S/c9-4-6-2-1-3-7-8(6)11-5-10-7/h1-3,5H,4,9H2
• InChI Key： HKUINIISQAYJTI-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=CC(CN)=C12

Computed Properties

• Exact Mass: 164.04081944Da
• Monoisotopic Mass: 164.04081944Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.2Ų